Cas no 956100-63-3 (8-Bromo-2-chloroquinazoline)

• Product Name: 8-Bromo-2-chloroquinazoline
• CAS No: 956100-63-3
• MF: C₈H₄BrClN₂
• MW: 243.487759590149
• MDL: MFCD11043845
• CID: 802668
• PubChem ID: 45790061
• Update Time: 2025-05-21

8-Bromo-2-chloroquinazoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-chloroquinazoline
• Quinazoline,8-bromo-2-chloro-
• PubChem14678
• Quinazoline, 8-bromo-2-chloro-
• BFDGSOGSXIFDNF-UHFFFAOYSA-N
• BCP07122
• SC3661
• PB34557
• 8-bromo-2-chloroquinazoline, AldrichCPR
• SY039394
• BC003907
• AB0027865
• W9759
• BB 0261731
• AM20050394
• ST24030002
• 8-Bromo-2-chloroquinazoline (ACI)

• MDL： MFCD11043845
• Inchi： 1S/C8H4BrClN2/c9-6-3-1-2-5-4-11-8(10)12-7(5)6/h1-4H
• InChI Key： BFDGSOGSXIFDNF-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(C=CC=C2Br)=CN=1

Computed Properties

• Exact Mass: 241.92500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.762
• Boiling Point: 232.7℃ at 760 mmHg
• PSA: 25.78000
• LogP: 3.04570

8-Bromo-2-chloroquinazoline Security Information

• Signal Word：Danger
• Hazard Statement： H301;H318
• Warning Statement： P280;P301+P310;P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-Bromo-2-chloroquinazoline

Comprehensive Overview of 8-Bromo-2-chloroquinazoline (CAS No. 956100-63-3): Properties, Applications, and Research Insights

8-Bromo-2-chloroquinazoline (CAS No. 956100-63-3) is a highly specialized heterocyclic compound belonging to the quinazoline family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a bromine substitution at the 8-position and a chlorine atom at the 2-position, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₈H₄BrClN₂, and unique structural properties enable diverse applications in drug discovery and material science.

In recent years, the demand for 8-Bromo-2-chloroquinazoline has surged due to its role in developing kinase inhibitors and anticancer agents. Researchers frequently search for "quinazoline derivatives in drug design" or "CAS 956100-63-3 synthesis methods," reflecting its relevance in modern medicinal chemistry. The compound's electron-withdrawing groups (Br and Cl) enhance its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for constructing complex molecular architectures.

From an industrial perspective, 8-Bromo-2-chloroquinazoline is valued for its scalability and purity (>98%), meeting the stringent requirements of Good Manufacturing Practice (GMP). Laboratories often inquire about "buy 8-Bromo-2-chloroquinazoline high purity" or "956100-63-3 supplier," highlighting its commercial importance. Advanced analytical techniques like HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, ensuring consistency across batches.

Environmental and regulatory considerations also play a pivotal role in the compound's usage. With growing interest in "green chemistry alternatives," researchers explore solvent-free or catalytic methods to synthesize 8-Bromo-2-chloroquinazoline sustainably. Its stability under ambient conditions and low ecotoxicity profile further bolster its adoption in eco-conscious applications.

Future prospects for CAS 956100-63-3 include its potential in photodynamic therapy and organic electronics, aligning with trends in "precision medicine" and "functional materials." As synthetic methodologies evolve, this compound is poised to remain a cornerstone in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.